Cas no 162100-42-7 (6-Chloro-5-methyl-1H-indole)

• Product Name: 6-Chloro-5-methyl-1H-indole
• CAS No: 162100-42-7
• MF: C₉H₈ClN
• MW: 165.619521141052
• MDL: MFCD12405184
• CID: 840650
• PubChem ID: 10773354
• Update Time: 2025-11-01

6-Chloro-5-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-methyl-1H-indole
• 6-Chloro-5-methyl 1H-indole
• AK100634
• ANW-70058
• CTK8C3409
• KB-248469
• SureCN615624
• 6-Chloro-5-methylindole
• 1H-Indole, 6-chloro-5-methyl-
• SZUUANOGBHUNNS-UHFFFAOYSA-N
• SB15226
• ST24024353
• 162100-42-7
• CS-W000007
• DB-091103
• C73105
• DTXSID90444631
• AKOS016001846
• MFCD12405184
• SCHEMBL615624
• DS-3576

• MDL： MFCD12405184
• Inchi： 1S/C9H8ClN/c1-6-4-7-2-3-11-9(7)5-8(6)10/h2-5,11H,1H3
• InChI Key： SZUUANOGBHUNNS-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=CN2)C=C1C

Computed Properties

• Exact Mass: 165.0345270g/mol
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.8

Experimental Properties

• Boiling Point: 305.9±22.0°C at 760 mmHg

6-Chloro-5-methyl-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Chloro-5-methyl-1H-indole

6-Chloro-5-methyl-1H-indole (CAS No. 162100-42-7): A Versatile Building Block in Pharmaceutical and Organic Synthesis

The compound 6-Chloro-5-methyl-1H-indole (CAS No. 162100-42-7) is a halogenated indole derivative that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical research and organic synthesis. As a chloro-methyl substituted indole, this molecule serves as a critical intermediate in the development of novel drug candidates, agrochemicals, and advanced materials. The presence of both chloro and methyl substituents on the indole ring system imparts distinct electronic and steric characteristics that make it particularly valuable for structure-activity relationship (SAR) studies and medicinal chemistry optimization.

Recent trends in pharmaceutical research have highlighted the importance of indole derivatives as privileged scaffolds in drug discovery. With the growing interest in targeted therapies and small molecule modulators of biological pathways, 6-Chloro-5-methyl-1H-indole has emerged as a key building block for the synthesis of compounds with potential activity against various disease targets. The compound's CAS No. 162100-42-7 is frequently searched in scientific databases, reflecting its relevance in current research projects focusing on kinase inhibitors, GPCR modulators, and epigenetic regulators.

From a synthetic chemistry perspective, 6-Chloro-5-methyl-1H-indole offers multiple sites for further functionalization, making it an attractive starting material for diversity-oriented synthesis. The chloro substituent at the 6-position allows for various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, while the methyl group at the 5-position provides opportunities for selective oxidation or radical functionalization. These features align well with current interests in green chemistry and atom-economical transformations, as researchers seek to develop more efficient synthetic routes to complex molecules.

The physicochemical properties of 6-Chloro-5-methyl-1H-indole (CAS No. 162100-42-7) contribute to its widespread utility. With moderate lipophilicity (predicted LogP ~2.8) and good stability under standard laboratory conditions, this compound is particularly suitable for high-throughput screening and combinatorial chemistry applications. Its molecular weight of 181.63 g/mol falls within the preferred range for drug-like molecules, making it a valuable scaffold in lead compound development.

In the context of current research trends, 6-Chloro-5-methyl-1H-indole has been investigated as a precursor for compounds with potential applications in neurodegenerative disease research and inflammatory pathway modulation. The indole nucleus is known to interact with various biological targets, and the specific substitution pattern of this derivative may offer advantages in terms of blood-brain barrier penetration and target selectivity. These aspects are particularly relevant given the increasing focus on central nervous system (CNS) therapeutics in the pharmaceutical industry.

Quality control and analytical characterization of 6-Chloro-5-methyl-1H-indole (CAS No. 162100-42-7) are critical considerations for researchers. Standard analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are routinely employed to verify the identity and purity of this compound. The availability of high-quality material with well-documented spectroscopic data and certificate of analysis is essential for reproducible research outcomes, especially in preclinical development settings.

From a commercial perspective, the demand for 6-Chloro-5-methyl-1H-indole has grown steadily, driven by its applications in both academic research and industrial R&D. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The pricing structure often reflects the purity grade, with research-grade and GMP-grade materials serving different market segments. Current market analysis suggests increasing interest in this compound from emerging pharmaceutical markets in Asia, particularly for generic drug development and new chemical entity research.

Environmental and safety considerations for handling 6-Chloro-5-methyl-1H-indole follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and engineering controls are recommended when working with this material. The compound's ecological impact and biodegradability profile are subjects of ongoing investigation, particularly in light of increasing regulatory focus on green chemistry principles and sustainable manufacturing practices in the chemical industry.

Future research directions for 6-Chloro-5-methyl-1H-indole (CAS No. 162100-42-7) are likely to explore its potential in emerging therapeutic areas and advanced material applications. The compound's versatility makes it a candidate for incorporation into metal-organic frameworks (MOFs), organic semiconductors, and other functional materials. Additionally, its role in photopharmacology—where light-sensitive drug derivatives are developed—may represent an exciting frontier given the indole scaffold's photophysical properties.

In conclusion, 6-Chloro-5-methyl-1H-indole stands as a significant chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with the growing understanding of indole chemistry in biological systems, position this compound as a valuable tool for researchers addressing some of today's most pressing challenges in drug discovery, material science, and chemical biology. As synthetic methodologies continue to advance and biological targets become more precisely defined, the importance of well-characterized building blocks like 6-Chloro-5-methyl-1H-indole (CAS No. 162100-42-7) will undoubtedly continue to grow.